Cas no 114300-89-9 (1,4-Cyclohexadiene,1,4-bis(1-methylethyl)-)

• Product Name: 1,4-Cyclohexadiene,1,4-bis(1-methylethyl)-
• CAS No: 114300-89-9
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 106234
• PubChem ID: 4589183
• Update Time: 2025-04-18

1,4-Cyclohexadiene,1,4-bis(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene,1,4-bis(1-methylethyl)-
• 1,4-Cyclohexadiene,1,4-bis(1-methylethyl)-(9CI)
• 1,4-Diisopropyl-1,4-cyclohexadiene
• 1,4-di(propan-2-yl)cyclohexa-1,4-diene
• 114300-89-9

• Inchi： 1S/C12H20/c1-9(2)11-5-7-12(8-6-11)10(3)4/h5,8-10H,6-7H2,1-4H3
• InChI Key： PHQGCMVBXNSXJE-UHFFFAOYSA-N
• SMILES： C1(=CCC(=CC1)C(C)C)C(C)C

Computed Properties

• Exact Mass: 164.1566
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 3.94500